5-Dimethylaminoisatoic anhydride

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• IUPAC Name: 6-(dimethylamino)-1H-3,1-benzoxazine-2,4-dione
• InChI: InChI=1S/C10H10N2O3/c1-12(2)6-3-4-8-7(5-6)9(13)15-10(14)11-8/h3-5H,1-2H3,(H,11,14)
• InChI Key: AXWIAWCOIXYGJJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC2=C(C=C1)NC(=O)OC2=O

Description

5-Dimethylaminoisatoic anhydride is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the mixture of 8.9 g of 2-amino-5-dimethylaminobenzoic acid in 60 mL of dioxane, under stirring and external cold water cooling 10 mL of diphosgene is added dropwise. The mixture is heated under reflux conditions for 4 hours. From the cold reaction mixture the solid material is filtered off, washed with 50 mL of ether. The product is stirred for 5 minutes in the mixture of 50 mL of methanol and 5 mL of triethylamine, filtered off, washed with 30 mL of methanol. After drying 7 g of the title product is obtained, m.p.: 258° C.